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Compound of Interest

Compound Name: FICZ

Cat. No.: B1672663 Get Quote

Proper handling and disposal of 6-Formylindolo[3,2-b]carbazole (FICZ) are critical to ensure

laboratory safety and environmental protection. This document provides essential procedural

guidance for researchers, scientists, and drug development professionals working with this

potent aryl hydrocarbon receptor (AhR) agonist.

Safety and Handling
Before working with FICZ, it is imperative to consult the Safety Data Sheet (SDS) provided by

the supplier. While some sources suggest FICZ does not meet the criteria for hazardous

classification under specific directives[1], others classify it as harmful if swallowed (Acute

toxicity, Oral, Category 4)[2][3]. Therefore, treating it as a potentially hazardous substance is a

prudent safety measure.[4]

Personal Protective Equipment (PPE):

Eye Protection: Use appropriate safety glasses.[1]

Hand Protection: Wear chemical-resistant gloves (compliant with standard BS EN 374:2003

or equivalent). Gloves should be inspected before use and changed if contaminated.[1][2]

Body Protection: Wear an appropriate protective lab coat.[1]

Respiratory Protection: If there is a risk of dust formation or aerosol inhalation, use a suitable

respirator.[1] Work should be conducted in a chemical fume hood.[1]

Handling and Storage:
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Avoid inhalation and contact with eyes, skin, and clothing.[1][4]

Prevent the formation of dust and aerosols.[1]

Store the solid compound at -20°C for long-term stability.[4][5][6]

Wash hands thoroughly after handling.[1][4]

Quantitative Data Summary
The following table summarizes key quantitative data for FICZ.

Property Value

Molecular Weight 284.31 g/mol [1][5]

Formula C₁₉H₁₂N₂O[1][5]

CAS Number 172922-91-7[1][5]

Appearance
Crystalline solid, light yellow to yellow in color.[4]

[7]

Storage
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 2 years.[7][8]

Solubility

Soluble in DMSO (up to 30 mg/mL or 105.52

mM) and Dimethylformamide (DMF) (approx.

0.5 mg/ml).[5][8][9] Sparingly soluble in aqueous

solutions.[4]

Binding Affinity (Kd) Potent AhR agonist with a Kd of 70 pM.[5][7]

Biological Activity (EC₅₀)

Shows concentration-dependent effects on

EROD activity in CEH cultures, with mean EC₅₀

values at 3, 8, and 24 hours of 0.016 nM, 0.80

nM, and 11 nM, respectively.[7][8]

Cytotoxicity (LC₅₀)
Estimated LC₅₀ of 14 µM (14,000 nM) in CEH

viability assays.[7][8]
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Proper Disposal Procedures
Dispose of FICZ and its containers in accordance with all local, state, and federal regulations.

Do not allow the product to enter drains.[1] The following step-by-step procedures are based on

general best practices for chemical waste disposal.[10][11][12]

Step 1: Waste Segregation and Collection

Unused or Expired FICZ (Solid): Collect in its original container or a clearly labeled,

compatible, and sealable waste container.

FICZ Solutions: Collect liquid waste containing FICZ in a designated, leak-proof, and

chemically compatible container (e.g., glass or sturdy plastic bottle with a screw-on cap).[12]

Do not mix with incompatible wastes.[11]

Contaminated Labware (Solid Waste): Collect items such as pipette tips, gloves, and empty

vials contaminated with FICZ in a designated hazardous waste container lined with a durable

plastic bag.[11][12] For empty containers of highly toxic chemicals, the first three rinses must

also be collected as hazardous waste.[11]

Step 2: Waste Container Labeling

All waste containers must be clearly labeled as hazardous waste.[10][11]

Use a hazardous waste tag provided by your institution's Environmental Health & Safety

(EHS) department.[10]

The label must include:

The full chemical name: "6-Formylindolo[3,2-b]carbazole (FICZ)".[11]

The concentration and quantity of the waste.

The date the waste was first added to the container.[11]

The name of the principal investigator or lab group.

Step 3: Storage of Waste
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Store waste containers in a designated satellite accumulation area within the laboratory.

Keep containers closed at all times, except when adding waste.[10][11]

Use secondary containment, such as a spill tray, for all liquid waste containers to prevent

spills.[11][12]

Step 4: Requesting Disposal

Once a waste container is full or has reached the accumulation time limit set by your

institution, submit a request for pickup to your EHS department.[10][13]

Follow your institution's specific procedures for scheduling a hazardous waste pickup.

FICZ-Mediated Aryl Hydrocarbon Receptor (AhR)
Signaling
FICZ is a high-affinity ligand for the Aryl Hydrocarbon Receptor (AhR), a transcription factor

involved in regulating cellular responses to environmental stimuli.[6][9][14] The binding of FICZ
to AhR initiates a signaling cascade that leads to the expression of target genes, most notably

Cytochrome P450 1A1 (CYP1A1), which in turn metabolizes FICZ in a negative feedback loop.

[14][15]
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Caption: FICZ activation of the AhR signaling pathway.

Experimental Protocols
While the search results describe the biological effects of FICZ, such as its ability to induce

CYP1A1 expression and its dose-dependent effects on cell viability, they do not provide

detailed, step-by-step experimental protocols.[7][8] The studies cited use established

methodologies like cell viability assays (measuring ATP with luciferase) and analysis of gene

expression.[8] For detailed protocols, researchers should consult the primary literature cited in

the search results or standard molecular and cellular biology methodology manuals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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